Cas no 7727-37-9 (Nitrogen)

Nitrogen Properties

Names and Identifiers

• Nitrogen
• Liquid nitrogen
• HYDROGEN AND NITROGEN
• HYDROGEN NITROGEN
• CAL-MAT NITROGEN
• NITROGEN STANDARD
• NITROGEN STANDARD, (AS AMMONIA)
• azote,liquide
• molecular nitrogen
• Nitrogen solution
• Diatomicnitrogen
• Dinitrogen
• Nitrogen (N2)
• Nitrogen gas
• Nitrogennutrition (plant)
• Nitrogen-14
• +Expand

• InChIKey： IJGRMHOSHXDMSA-UHFFFAOYSA-N
• Inchi： 1S/N2/c1-2
• SMILES： N#N

Computed Properties

• Exact Mass: 28.00610
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 2
• Complexity: 8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.03016
• PSA: 47.58000
• Merck: 13,6634
• Boiling Point: -196 ºC
• Melting Point: -210 ºC
• Color/Form: Colorless and odorless compressed gas [1]
• Solubility: Slightly soluble in water \ ethanol, soluble in liquid ammonia [10]
• Density: 1.2506

Nitrogen Security Information

• RTECS：QW9700000
• WGK Germany：-
• Safety Term：2.2
• Safety Instruction： S38
• Hazard Level：2.2
• Hazardous Material transportation number：UN 1066 2.2
• HazardClass：2.2
• FLUKA BRAND F CODES：4.5-31

Nitrogen Customs Data

• HS CODE：2804300000
• Customs Data：

  China Customs Code:

  2804300000